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Compound of Interest

1-Methylcyclohexan-1-amine
Compound Name:
hydrochloride

Cat. No.: B1304960

Technical Guide: 1-Methylcyclohexan-1-amine
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties and synthetic considerations for 1-Methylcyclohexan-1-amine hydrochloride, a
key chemical intermediate. The information is presented to support research and development
activities in the pharmaceutical and chemical industries.

Core Physicochemical Data

The fundamental quantitative properties of 1-Methylcyclohexan-1-amine hydrochloride are
summarized in the table below, providing a clear reference for experimental and developmental
work.
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Property Value Source
Chemical Formula C7H16CIN [1]
Molecular Weight 149.67 g/mol [1]
Melting Point 178-183 °C [1]
Appearance White to off-white solid [1]
CAS Number 89854-70-6 [1]

Synthesis and Formulation

The formation of 1-Methylcyclohexan-1-amine hydrochloride involves the reaction of its free
amine precursor, 1-Methylcyclohexan-1-amine, with hydrochloric acid. This acid-base reaction
Is a standard and efficient method for producing the stable salt form.

Formation of 1-Methylcyclohexan-1-amine Hydrochloride
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Caption: Acid-base reaction for the synthesis of the hydrochloride salt.

Experimental Protocol: Synthesis of 1-
Methylcyclohexan-1-amine
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A representative experimental protocol for the synthesis of the precursor, 1-Methylcyclohexan-
1-amine, is the reductive amination of cyclohexanone.

Materials:

¢ Cyclohexanone

o Methylamine

o Activated Aluminum

e Mercuric Chloride

e Methanol

o Ethanol

Procedure:

» Activate aluminum sheets by immersion in methanol, followed by the addition of mercuric
chloride. Maintain the temperature below 55°C for 2 hours.

» Remove the soaking solution and add ethanol to the activated aluminum.

e Prepare a mixed solution of methylamine and cyclohexanone.

e Add the methylamine and cyclohexanone solution dropwise to the activated aluminum
suspension with stirring.

o Upon completion of the reaction, the resulting 1-Methylcyclohexan-1-amine can be isolated
and purified using standard organic chemistry technigues such as distillation.

Formation of the Hydrochloride Salt:

To form 1-Methylcyclohexan-1-amine hydrochloride, the purified 1-Methylcyclohexan-1-
amine is dissolved in a suitable organic solvent, such as diethyl ether or isopropanol. An
equimolar amount of hydrochloric acid (either as a gas or a solution in a compatible solvent) is
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then added with stirring. The hydrochloride salt will typically precipitate out of the solution and
can be collected by filtration, washed with a cold solvent, and dried.

Analytical Characterization
The identity and purity of 1-Methylcyclohexan-1-amine hydrochloride would be confirmed
using standard analytical techniques.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR spectroscopy is used to confirm the presence of the methyl and cyclohexyl
protons. A predicted *H NMR spectrum in D20 shows a multiplet around 1.71 ppm.[2]

o 13C NMR spectroscopy would show the characteristic signals for the seven carbon atoms
in the molecule.

« Infrared (IR) Spectroscopy: The IR spectrum would be expected to show characteristic peaks
for N-H stretching vibrations of the ammonium salt, as well as C-H and C-N stretching
vibrations.

e Mass Spectrometry (MS): Mass spectrometry would be used to confirm the molecular weight
of the cation (1-Methylcyclohexan-1-ammonium).

The following diagram illustrates a typical analytical workflow for the characterization of the final
product.
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Analytical Workflow for Product Characterization
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Caption: A typical workflow for the analytical characterization of the synthesized product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1304960#molecular-weight-and-formula-of-1-
methylcyclohexan-1-amine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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